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Compound of Interest

Compound Name: 5-Bromopentyl acetate

Cat. No.: B044996 Get Quote

This guide provides a detailed overview of the key physical properties of 5-Bromopentyl
acetate, a compound relevant to researchers, scientists, and professionals in drug

development. This document outlines its boiling point and density, supported by experimental

methodologies and a visual representation of its synthesis workflow.

Core Physical Properties
5-Bromopentyl acetate is a clear, colorless to light yellow liquid.[1][2] Its primary physical

characteristics are summarized below.

Physical Property Value Conditions

Boiling Point 109-110 °C at 15 mmHg[1][2][3][4][5]

113 °C at 17 mmHg[6]

Density 1.255 g/mL at 25 °C[1][2][7]

1.31 g/mL Not specified

Experimental Protocols
Precise determination of physical properties is fundamental in chemical research. The following

sections detail the methodologies for measuring the boiling point and density of 5-
Bromopentyl acetate.
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Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. A common method for determining

the boiling point of a small sample of liquid involves the use of a Thiele tube or a MelTemp

apparatus with a capillary tube.

General Procedure:

A small amount of the liquid is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

liquid.

The apparatus is heated slowly and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[8]

Density Determination
Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance.

General Procedure (using a pycnometer):

The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately

measured.

The pycnometer is filled with the liquid (5-Bromopentyl acetate), ensuring no air bubbles

are present. The stopper is inserted, and any excess liquid is carefully wiped from the

outside.

The mass of the pycnometer filled with the liquid is measured.
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The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer. The measurement is typically performed at a constant temperature, as density

is temperature-dependent.

Synthesis Workflow
5-Bromopentyl acetate can be synthesized from 5-bromo-1-pentanol and acetic anhydride.

The following diagram illustrates the experimental workflow for this synthesis.[9]

Reactants & Reagents

Reaction Work-up & Purification Product

5-Bromo-1-pentanol

Combine reactants in Toluene

Acetic Anhydride

Anhydrous Sodium Carbonate

N,N-dimethyl-4-aminopyridine

Toluene (Solvent)

Cool mixture in an ice bath Stir for 1 hour Wash with water (x2) Wash with dilute HCl Wash with water Distill off Toluene under reduced pressure 5-Bromopentyl Acetate

Click to download full resolution via product page

Caption: Synthesis of 5-Bromopentyl Acetate Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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